3-Chloro-4-(3-fluorophenoxy)benzoic acid

• Molecular Formula: C13H8ClFO3
• Molecular Weight: 266.65 g/mol
• IUPAC Name: 3-chloro-4-(3-fluorophenoxy)benzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-11-6-8(13(16)17)4-5-12(11)18-10-3-1-2-9(15)7-10/h1-7H,(H,16,17)
• InChI Key: GSTXENDRFHTHAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)OC2=C(C=C(C=C2)C(=O)O)Cl

Description

3-Chloro-4-(3-fluorophenoxy)benzoic acid is a halogenated benzoic acid derivative characterized by a chlorine atom at the 3-position and a 3-fluorophenoxy group at the 4-position of the benzene ring. Its molecular formula is C₁₃H₈ClFO₃, with a molar mass of 285.65 g/mol. The compound’s structural complexity arises from the electron-withdrawing chloro and fluoro substituents, which influence its physicochemical properties, reactivity, and biological activity.

Therapeutic applications of structurally related compounds include anti-inflammatory, anticancer, and enzyme inhibitory activities . For example, 4-(biphenyl-4-yloxy)-3-fluorobenzoic acid (a close analog) acts as a potent 5-α-reductase inhibitor, highlighting the pharmacological relevance of fluorophenoxy-substituted benzoic acids .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table compares 3-chloro-4-(3-fluorophenoxy)benzoic acid with key structural analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Key Properties/Bioactivity
3-Chloro-4-(3-fluorophenoxy)benzoic acid	C₁₃H₈ClFO₃	285.65	3-Cl, 4-(3-F-C₆H₄O)	Potential enzyme inhibition
3-Chloro-2,4-difluoro-5-hydroxybenzoic acid	C₇H₃ClF₂O₃	208.55	3-Cl, 2-F, 4-F, 5-OH	High solubility due to hydroxyl group
4-(3-Chloro-4-fluorophenyl)benzoic acid	C₁₃H₈ClFO₂	250.65	4-(3-Cl-4-F-C₆H₃)	Lipophilic, used in drug intermediates
4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid	C₁₉H₁₃FO₃	316.31	3-F, 4-(biphenyl-4-yl-O)	5-α-reductase inhibition

Key Observations :

• Substituent Position: The position of halogens (Cl, F) and functional groups (e.g., phenoxy) significantly impacts properties. For example, hydroxyl groups (as in ) enhance solubility, while lipophilic phenoxy groups (as in the target compound) increase membrane permeability .
• Electron Effects : Chloro and fluoro substituents reduce electron density on the aromatic ring, altering acidity and reactivity. The pKa of benzoic acid derivatives typically decreases with electron-withdrawing groups, enhancing ionization in aqueous media .

Physicochemical Properties

• Solubility and Extraction: Benzoic acid derivatives with polar substituents (e.g., -OH) exhibit higher aqueous solubility, whereas lipophilic groups (e.g., phenoxy) favor organic phase partitioning. Extraction rates for benzoic acid analogs follow the order: benzoic acid > acetic acid > phenol due to differences in distribution coefficients (m) .
• Acidity: The target compound’s acidity is influenced by the 3-Cl and 4-(3-F-phenoxy) groups. Compared to 3-chloro-4-fluoro-2-hydroxybenzoic acid (pKa ~2.5 ), the absence of a hydroxyl group in the target compound may result in a higher pKa, reducing water solubility.